Cas no 856840-37-4 (1-(2-chlorophenyl)methylpiperazine hydrochloride)

• Product Name: 1-(2-chlorophenyl)methylpiperazine hydrochloride
• CAS No: 856840-37-4
• MF: C₁₁H₁₆Cl₂N₂
• MW: 247.164140701294
• CID: 1070208
• PubChem ID: 16809325
• Update Time: 2025-04-20

1-(2-chlorophenyl)methylpiperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-benzyl)-piperazine hydrochloride
• 1-[(2-chlorophenyl)methyl]piperazine;hydrochloride
• SR-01000310217
• 1-(2-Chloro-benzyl)-piperazine
• SCHEMBL2925660
• CHEMBL1550230
• 856840-37-4
• AKOS000425008
• SR-01000310217-1
• F2130-0053
• 1-(2-Chloro-benzyl)-piperazinehydrochloride
• SMR000516744
• MLS001209136
• VU0494701-1
• 1-(2-chlorobenzyl)piperazine hydrochloride
• DB-237535
• 1-(2-chlorophenyl)methylpiperazine hydrochloride

• MDL： MFCD05656274
• Inchi： 1S/C11H15ClN2.ClH/c12-11-4-2-1-3-10(11)9-14-7-5-13-6-8-14;/h1-4,13H,5-9H2;1H
• InChI Key： OVVARYZAMVDNDQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1CCNCC1.Cl

Computed Properties

• Exact Mass: 246.0690539g/mol
• Monoisotopic Mass: 246.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

1-(2-chlorophenyl)methylpiperazine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)